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Compound of Interest

Compound Name: Procymidox-d5
Cat. No.: B15557640
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties, synthesis, and analytical methodologies related to Procymidox-d5. This deuterated
analog of the dicarboximide fungicide Procymidone serves as a crucial internal standard for
guantitative analysis in various matrices.

Core Physical and Chemical Properties

Procymidox-d5 is the isotopically labeled version of Procymidone, containing five deuterium
atoms. While specific experimental data for the physical properties of the deuterated form are
not readily available in public literature, the properties are expected to be very similar to its non-
deuterated counterpart, Procymidone. The primary difference lies in the molecular weight due
to the presence of deuterium.

Table 1: Physical and Chemical Properties of Procymidox-d5 and Procymidone
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Property Procymidox-d5 Procymidone
Molecular Formula C13HeDsCI2NO2 C13H11CIzNO2
Molecular Weight 289.17 g/mol [1] 284.14 g/mol

Not specified for d5,
CAS Number 32809-16-8
Unlabeled: 32809-16-8

Assumed to be a colorless ) )
Appearance ) ) Colorless crystalline solid[2]
crystalline solid

Melting Point Not available 164 - 167 °C[3]

Boiling Point Not available Decomposes above 360 °C[2]
Water Solubility Not available 2.4 mg/L at 20°C[2]

Log P (octanol-water) Not available 3.3[2]

3-(3,5-Dichlorophenyl)-1,5-

dimethyl-3- Sumilex, Dicyclidine,

Synonyms ) )
azabicyclo[3.1.0]hexane-2,4- Procymidox
dione-d5

Mechanism of Action: Dicarboximide Fungicides

Procymidone, and by extension Procymidox-d5, belongs to the dicarboximide class of
fungicides. Their mode of action involves the disruption of the osmotic signal transduction
pathway in fungi. This pathway is critical for fungi to adapt to changes in their osmotic
environment. Dicarboximides are thought to inhibit a histidine kinase involved in this signaling
cascade, leading to an accumulation of intracellular solutes and subsequent cell lysis.
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Proposed Signaling Pathway of Dicarboximide Fungicides
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Caption: Proposed mechanism of action for dicarboximide fungicides.

Experimental Protocols
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Synthesis of Procymidox-d5

A specific, detailed synthesis protocol for Procymidox-d5 is not readily available in peer-
reviewed literature. However, it can be synthesized by modifying the established synthesis of
Procymidone, incorporating deuterated starting materials. The general synthesis of
Procymidone involves the reaction of 1,2-dimethylcyclopropane-1,2-dicarboxylic acid with 3,5-
dichloroaniline.

A plausible route for the synthesis of Procymidox-d5 would involve the use of deuterated
precursors. For instance, deuterated methyl methacrylate could be used in the initial steps to
form the deuterated cyclopropane ring. General methods for deuterium labeling of organic
molecules often involve techniques such as acid- or base-catalyzed exchange with a deuterium
source (e.g., D20), or the use of deuterated reducing agents.
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Generalized Synthesis Workflow for Procymidox-d5
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Caption: A logical workflow for the synthesis of Procymidox-d5.
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Analytical Method for the Determination of Procymidone
Residues using Procymidox-d5 as an Internal Standard

This protocol describes a general method for the quantitative analysis of Procymidone in a food
matrix (e.g., fruits, vegetables) using gas chromatography-mass spectrometry (GC-MS) with
Procymidox-d5 as an internal standard.

1. Sample Preparation (QUEChERS Method)

 Homogenization: Homogenize a representative sample of the food matrix.

» Extraction:
o Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.
o Add 10 mL of acetonitrile.
o Add an appropriate amount of Procymidox-d5 internal standard solution.

o Add a salt mixture (e.g., 4 g MgSOa, 1 g NaCl, 1 g sodium citrate tribasic dihydrate, 0.5 g
sodium citrate dibasic sesquihydrate).

o Shake vigorously for 1 minute.
o Centrifuge at 23000 rcf for 5 minutes.
e Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

o Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL microcentrifuge tube
containing a d-SPE cleanup mixture (e.g., 150 mg MgSOa, 50 mg primary secondary
amine (PSA)).

o Vortex for 30 seconds.
o Centrifuge at high speed for 2 minutes.

o Final Extract: The supernatant is ready for GC-MS analysis.
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2. GC-MS Analysis

e Gas Chromatograph (GC) Conditions:

[¢]

Column: A suitable capillary column for pesticide analysis (e.g., DB-5ms, 30 m x 0.25 mm
ID x 0.25 pum film thickness).

[¢]

Injector: Splitless mode at 250-280 °C.

[¢]

Oven Temperature Program: An optimized temperature gradient, for example, start at 70
°C, hold for 2 minutes, ramp to 280 °C at 10-25 °C/min, and hold for 5-10 minutes.

[¢]

Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.2 mL/min).

e Mass Spectrometer (MS) Conditions:

o lonization Mode: Electron lonization (EIl) at 70 eV.

o Acquisition Mode: Selected lon Monitoring (SIM).

o lons to Monitor:

» Procymidone: Quantifier ion (e.g., m/z 283) and qualifier ions (e.g., m/z 255, 96).

» Procymidox-d5: Quantifier ion (e.g., m/z 288) and qualifier ions.

3. Quantification

o A calibration curve is constructed by plotting the ratio of the peak area of the Procymidone
guantifier ion to the peak area of the Procymidox-d5 quantifier ion against the concentration
of Procymidone standards. The concentration of Procymidone in the sample is then
determined from this calibration curve.
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Experimental Workflow for Procymidone Residue Analysis
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Caption: Workflow for the analysis of Procymidone residues.

Conclusion
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Procymidox-d5 is an indispensable tool for the accurate quantification of the fungicide
Procymidone in various samples. This guide provides essential information on its properties,
mechanism of action, and detailed analytical protocols. While specific physical data for the
deuterated form remains limited, the data for Procymidone serves as a reliable reference. The
provided experimental workflows offer a solid foundation for researchers and scientists in the
fields of analytical chemistry, food safety, and environmental science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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